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Compound of Interest

N-(4-chlorophenyl)-1-
Compound Name:
phenylethanimine

Cat. No.: B189278

An In-depth Technical Guide on N-(4-chlorophenyl)-1-phenylethanimine and its Analogs for
Researchers, Scientists, and Drug Development Professionals.

Introduction

N-(4-chlorophenyl)-1-phenylethanimine belongs to the imine class of organic compounds,
characterized by a carbon-nitrogen double bond. While literature specifically detailing the
synthesis and biological activities of N-(4-chlorophenyl)-1-phenylethanimine is sparse, a
significant body of research exists for its structural analogs. These analogs, sharing the core N-
(4-chlorophenyl) moiety or the 1-phenylethanimine framework, have been investigated for a
wide range of therapeutic applications, including anticancer, antimicrobial, and central nervous
system activities. This review synthesizes the available information on the synthesis, biological
evaluation, and structure-activity relationships of these important analogs, providing a
comprehensive resource for researchers in medicinal chemistry and drug discovery.

Synthesis of N-(4-chlorophenyl)-1-phenylethanimine
and Analogs

The synthesis of imines, such as N-(4-chlorophenyl)-1-phenylethanimine, is typically
achieved through the condensation reaction of a primary amine with an aldehyde or a ketone.
In the case of the parent compound, this would involve the reaction of 4-chloroaniline with
acetophenone.
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A variety of synthetic methodologies have been employed for the preparation of its analogs.
For instance, N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles have been synthesized via
a three-component reaction involving an aldehyde, 1-(4-chlorophenyl)-3-methyl-5-pyrazolone,
and malononitrile, catalyzed by 1,4-diazabicyclo[2.2.2]octane (DABCO) in ethanol.[1][2]
Another approach involves the Leuckart reaction for the synthesis of 2-(substituted phenoxy)-
N-(1-phenylethyl)acetamide derivatives.[3]

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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